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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3432809

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of various
classes of surfactants starting from 1-tetradecanol (also known as myristyl alcohol).
Surfactants are critical components in pharmaceutical formulations, acting as emulsifiers,
solubilizing agents, and wetting agents, which are essential for effective drug delivery.

Anionic Surfactant Synthesis: Sodium Tetradecyl
Sulfate

Sodium Tetradecyl Sulfate (STS) is an anionic surfactant widely used as a sclerosing agent in
medicine to treat varicose veins and as a wetting agent in various industrial applications.[1][2]
[3][4] Its synthesis from 1-tetradecanol involves sulfation of the alcohol followed by
neutralization.

Synthesis Workflow

The overall process involves the reaction of 1-tetradecanol with a sulfonating agent, such as
chlorosulfonic acid, to form tetradecyl hydrogen sulfate, which is then neutralized with a base
like sodium hydroxide to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Synthesis of Surfactants from 1-
Tetradecanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432809#synthesis-of-surfactants-from-1-
tetradecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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